3-(azepan-1-yl)-N-(2-methylphenyl)propanamide

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide
• InChI: InChI=1S/C16H24N2O/c1-14-8-4-5-9-15(14)17-16(19)10-13-18-11-6-2-3-7-12-18/h4-5,8-9H,2-3,6-7,10-13H2,1H3,(H,17,19)
• InChI Key: CTPREXNQGVNSHE-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CCN2CCCCCC2

Description

3-(azepan-1-yl)-N-(2-methylphenyl)propanamide, also known as A-967079, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The Nav1.8 sodium channel is expressed in sensory neurons and plays a crucial role in the transmission of pain signals. 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide selectively inhibits this channel, reducing the transmission of pain signals and providing relief from pain. This mechanism of action makes 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide a promising target for the development of new pain medications.
Biochemical and Physiological Effects
Studies have shown that 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide is effective in reducing pain in animal models, without causing significant side effects. It has also been found to have a long duration of action, making it a promising candidate for the development of sustained-release pain medications.

Advantages and Limitations for Lab Experiments

3-(azepan-1-yl)-N-(2-methylphenyl)propanamide has several advantages for lab experiments, including its selectivity for the Nav1.8 sodium channel and its effectiveness in reducing pain in animal models. However, there are also limitations to its use in lab experiments, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research and development of 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide. One area of focus is the development of sustained-release formulations of the compound for the treatment of chronic pain. Another area of research is the investigation of the potential side effects of the compound and the development of strategies to minimize these effects. Additionally, further research is needed to fully understand the mechanism of action of 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide involves a multi-step process that begins with the reaction of 2-methylphenylacetonitrile with sodium hydride. This is followed by the addition of 6-bromohexanoic acid and triethylamine to form the intermediate compound. The final step involves the reaction of the intermediate compound with 1-aminocyclohexane to form 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide.

Scientific Research Applications

3-(azepan-1-yl)-N-(2-methylphenyl)propanamide has been studied extensively for its potential therapeutic applications in pain management. It has been found to selectively inhibit the Nav1.8 voltage-gated sodium channel, which is involved in the transmission of pain signals. This makes 3-(azepan-1-yl)-N-(2-methylphenyl)propanamide a promising candidate for the development of new pain medications.